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Compound of Interest

Compound Name: 2-(Benzyloxy)benzaldehyde

Cat. No.: B185962

An In-Depth Technical Guide to 2-(Benzyloxy)benzaldehyde: Properties, Synthesis, and
Applications

Introduction

2-(Benzyloxy)benzaldehyde, also known as O-benzylsalicylaldehyde, is an aromatic organic
compound that serves as a pivotal intermediate in synthetic chemistry. Structurally, it is a
derivative of salicylaldehyde where the phenolic hydroxyl group is protected by a benzyl ether
linkage. This structural feature makes it a versatile building block, particularly in the fields of
medicinal chemistry and drug development. Its aldehyde functionality allows for a wide array of
chemical transformations, while the stable benzyl protecting group can be selectively removed
under specific conditions if required. This guide provides a comprehensive technical overview
of its core properties, validated synthesis protocols, key synthetic applications, and essential
safety and handling procedures for researchers and drug development professionals.

Physicochemical Properties and Core Identifiers

2-(Benzyloxy)benzaldehyde is characterized by a specific set of physical and chemical
properties that are crucial for its handling, storage, and application in synthesis. The
compound's melting point of 48-49°C means it can be found as either a liquid or a solid,
depending on the ambient temperature.[1]
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Identifier Value Reference

Molecular Formula C14H1202 [1112][3]

Molecular Weight 212.24 g/mol [2][3][4]
2-

IUPAC Name [2]
(phenylmethoxy)benzaldehyde

CAS Number 5896-17-3 [2][5]
White to pale cream solid or

Appearance o [1][6]
colorless to yellow liquid

Melting Point 48-49 °C [1]

N _ 176-177 °C @ 4 Torr; 326 °C

Boiling Point ] [11[7]
(lit.)

Density ~1.1-1.34 g/lcm3 at 25 °C [1][7]

Solubility Insoluble in water [1107]
PBEJTRAJWCNHRS-

InChl Key [2][8]

UHFFFAOYSA-N

Synthesis of 2-(Benzyloxy)benzaldehyde

The most prevalent and efficient method for synthesizing 2-(Benzyloxy)benzaldehyde is the
Williamson ether synthesis.[9] This reaction involves the O-alkylation of salicylaldehyde with a
benzylating agent, such as benzyl bromide or benzyl chloride, in the presence of a base. The
choice of base and solvent is critical for optimizing reaction yield and purity. Polar aprotic
solvents like dimethylformamide (DMF) or acetonitrile are preferred as they effectively solvate
the cation of the base, leaving a more reactive, "naked" phenoxide anion for the Sn2 reaction
with the benzyl halide.[9]
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General Synthesis Workflow

Starting Materials:
- Salicylaldehyde
- Benzyl Halide (e.g., BnBr)
- Base (e.g., K2COs3)
- Solvent (e.g., DMF)

Dissolve Salicylaldehyde in Solvent

Add Base (e.g., K2COs)
Deprotonates hydroxyl group

'

Add Benzyl Bromide
Initiates Sn2 reaction

'

Stir at Controlled Temperature
(e.g., RT to 70°C for 2-48h)

i

Reaction Work-up:
- Filter solids
- Aqueous wash
- Organic extraction

i

Purification:
- Evaporation of solvent
- Chromatography or Recrystallization

Final Product:
2-(Benzyloxy)benzaldehyde
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Claisen-Schmidt Condensation Mechanism
Step 1: Enolate Formation
Ketone + Base (OH™) = Enolate
Slow
Step 2: Nucleophilic Attack
Enolate attacks Aldehyde Carbonyl

ast

Step 3: Protonation
Alkoxide intermediate is protonated by solvent (H20)

Base-catalyzed

Step 4: Dehydration
Base removes a-proton, followed by elimination of -OH

:

Final Product
a,B-Unsaturated Ketone (Chalcone)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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formula]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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